Cas no 947271-63-8 (5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 947271-63-8
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 1093743
• PubChem ID: 24274767
• Update Time: 2025-04-20

5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
• 5-cyclopropyl-1-phenyltriazole-4-carboxylic acid
• IMCJMKXJTVDBSX-UHFFFAOYSA-N
• AKOS002676576
• SCHEMBL3491869
• 5-cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid
• Z381398772
• EN300-61274
• 947271-63-8
• G58555
• DB-382529

• MDL： MFCD10003290
• Inchi： 1S/C12H11N3O2/c16-12(17)10-11(8-6-7-8)15(14-13-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,16,17)
• InChI Key： IMCJMKXJTVDBSX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CC2)N(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives